N-cyclohexyl-2-(4-(1-(2-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide

• IUPAC Name: N-cyclohexyl-2-[4-[1-[(2-fluorophenyl)methyl]-2,4-dioxoquinazolin-3-yl]phenyl]acetamide
• InChI: InChI=1S/C29H28FN3O3/c30-25-12-6-4-8-21(25)19-32-26-13-7-5-11-24(26)28(35)33(29(32)36)23-16-14-20(15-17-23)18-27(34)31-22-9-2-1-3-10-22/h4-8,11-17,22H,1-3,9-10,18-19H2,(H,31,34)
• InChI Key: RQTCIRVHYWZOOC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CC2=CC=C(C=C2)N3C(=O)C4=CC=CC=C4N(C3=O)CC5=CC=CC=C5F
• Molecular Formula: C29H28FN3O3
• Molecular Weight: 485.5 g/mol

Description

“N-cyclohexyl-2-(4-(1-(2-fluorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)acetamide” is a biochemical used for proteomics research. It has a molecular formula of C20H24FN5O3 and a molecular weight of 401.43.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 401.43. More detailed properties like melting point, boiling point, solubility, etc., are not available in the search results.

Scientific Research Applications

Structural Aspects and Properties One study focused on the structural aspects and properties of compounds related to the specified amide, highlighting the formation of gels and crystalline solids upon treatment with different acids, indicating potential applications in material science for controlled release and encapsulation technologies (Karmakar, Sarma, & Baruah, 2007).

Anticancer Activities Another research avenue explored the synthesis and evaluation of N-benzyl substituted acetamide derivatives for their Src kinase inhibitory and anticancer activities. This study emphasizes the role of specific structural features in enhancing anticancer activity, suggesting potential applications in the development of new anticancer drugs (Fallah-Tafti et al., 2011).

Antimicrobial Activity The synthesis and evaluation of various derivatives for their antimicrobial activities have also been reported. Compounds with the core structure similar to the specified amide demonstrated significant antimicrobial potential, indicating their relevance in the search for new antimicrobial agents (Patel & Shaikh, 2011).

Analgesic and Anti-inflammatory Activities Additionally, the design and synthesis of quinazolinyl acetamides have been explored for their analgesic and anti-inflammatory activities. This research suggests the potential therapeutic applications of these compounds in managing pain and inflammation, further contributing to pharmaceutical sciences (Alagarsamy et al., 2015).

Future Directions

The future directions of research involving this compound are not clear from the available information. It’s used in proteomics research, suggesting it may have applications in understanding protein structures and functions.